Cas no 1872102-55-0 (Cyclobutanol, 1-[1-(aminomethyl)butyl]-2,3-dimethyl-)

• Product Name: Cyclobutanol, 1-[1-(aminomethyl)butyl]-2,3-dimethyl-
• CAS No: 1872102-55-0
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5285090
• Update Time: 2025-07-10

Cyclobutanol, 1-[1-(aminomethyl)butyl]-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-[1-(aminomethyl)butyl]-2,3-dimethyl-

• Inchi： 1S/C11H23NO/c1-4-5-10(7-12)11(13)6-8(2)9(11)3/h8-10,13H,4-7,12H2,1-3H3
• InChI Key： QKOJBTWZVLLWPD-UHFFFAOYSA-N
• SMILES： C1(C(CN)CCC)(O)CC(C)C1C

Additional information on Cyclobutanol, 1-[1-(aminomethyl)butyl]-2,3-dimethyl-

Comprehensive Overview of Cyclobutanol, 1-[1-(aminomethyl)butyl]-2,3-dimethyl- (CAS No. 1872102-55-0)

Cyclobutanol, 1-[1-(aminomethyl)butyl]-2,3-dimethyl- (CAS No. 1872102-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the cyclobutanol family, characterized by a four-membered carbon ring with a hydroxyl group, which is further substituted with an aminomethyl butyl chain and two methyl groups at positions 2 and 3. Its molecular complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

The growing interest in Cyclobutanol derivatives stems from their potential in addressing modern healthcare challenges, such as antimicrobial resistance and targeted cancer therapies. Researchers are increasingly exploring CAS No. 1872102-55-0 for its role in designing novel enzyme inhibitors or receptor modulators. Its aminomethyl butyl side chain enhances solubility and bioavailability, critical factors in drug development. Recent studies highlight its compatibility with green chemistry principles, aligning with the global push for sustainable synthetic methodologies.

From an industrial perspective, 1-[1-(aminomethyl)butyl]-2,3-dimethyl-cyclobutanol is synthesized through advanced catalytic processes, often involving asymmetric hydrogenation or cross-coupling reactions. These methods ensure high enantiomeric purity, a key requirement for pharmaceutical intermediates. Analytical techniques like HPLC and NMR are routinely employed to verify the compound’s structural integrity, as even minor impurities can impact downstream applications. The compound’s stability under physiological conditions further bolsters its utility in preclinical research.

Emerging trends in AI-driven drug discovery have amplified the relevance of CAS No. 1872102-55-0, as machine learning models frequently identify cyclobutane scaffolds for their conformational rigidity and metabolic stability. Online searches for "cyclobutanol-based drug candidates" or "synthetic routes for aminomethyl cyclobutanes" reflect this demand. Additionally, the compound’s potential in polymer chemistry—where its rigid backbone improves material strength—has sparked interest in patents and peer-reviewed publications.

Regulatory and safety profiles of Cyclobutanol, 1-[1-(aminomethyl)butyl]-2,3-dimethyl- adhere to standard laboratory handling protocols, with no significant environmental hazards reported. Its non-toxic degradation products make it suitable for scalable production. As research continues, this compound is poised to play a pivotal role in next-generation therapeutics and advanced materials, addressing both scientific curiosity and industrial needs.